Cystocholic acid

• Molecular Formula: C27H45NO7
• Molecular Weight: 495.6 g/mol
• InChI: InChI=1S/C27H45NO7/c1-14(4-7-23(33)28-20(13-29)25(34)35)17-5-6-18-24-19(12-22(32)27(17,18)3)26(2)9-8-16(30)10-15(26)11-21(24)31/h14-22,24,29-32H,4-13H2,1-3H3,(H,28,33)(H,34,35)/t14-,15+,16-,17-,18+,19+,20+,21-,22+,24+,26+,27-/m1/s1
• InChIKey: LLEBFOGPKXFKIL-QCBZUUICSA-N

Cystocholic Acid Procurement Overview

Cystocholic acid (CAS 73386-01-3; molecular formula C₂₇H₄₅NO₇; molecular weight 495.65 g/mol) is an endogenous metabolite formed via conjugation of cholic acid with L-cysteine [1]. It belongs to the N-acyl-α-amino acid conjugate class of bile acids and is distinguished from other cholic acid conjugates by the presence of a thiol (-SH) functional group contributed by the cysteine moiety [2]. The compound is documented to possess antimicrobial potential and is primarily utilized as a reference standard or research tool for investigating bile acid metabolism, microbiome-host interactions, and cysteine-conjugate pharmacology .

● Thiol-functionalized scaffold: Enables chemoselective bioconjugation and metal-binding research.

● Endogenous cysteine conjugate: Relevant standard for bile acid metabolomics and microbiome interaction studies.

● Distinct from major conjugates: Supports exploration of amino acid-dependent bioactivity, including antimicrobial screening.

• [1] Human Metabolome Database (HMDB). HMDB0011621: Cystocholic acid (Cholylcysteine). View Source
• [2] PubChem. CID 6602299: Cystocholic acid. View Source

Cystocholic Acid Key Differentiators

Generic substitution among bile acid conjugates is scientifically invalid because the amino acid moiety dictates distinct physicochemical properties, metabolic stability, and biological recognition [1]. Cystocholic acid's cysteine residue confers a nucleophilic thiol group absent in glycine-conjugated (glycocholic acid) or taurine-conjugated (taurocholic acid) analogs [2]. This structural divergence manifests in differential logP values, solubility profiles, and susceptibility to enzymatic hydrolysis [3]. Moreover, cysteine conjugation introduces redox-sensitive functionality and potential for disulfide bond formation, properties completely absent from other common cholic acid conjugates [4]. For studies investigating thiol-mediated antimicrobial mechanisms, cysteine-dependent bacterial metabolism, or redox-modulated bile acid signaling, substituting cystocholic acid with glycocholic acid or taurocholic acid would fundamentally alter experimental outcomes and invalidate mechanistic conclusions.

• Amino acid moiety determines deconjugation rate: Replacing cysteine with glycine or taurine may shift metabolic stability and microbiome interaction profiles.
• Thiol group absent in standard conjugates: Loss of redox activity and metal-binding potential may invalidate studies targeting thiol-mediated mechanisms.
• Antimicrobial potential is conjugate-dependent: Class-level evidence shows bile acid activity varies with conjugation; substitution may alter screening outcomes.

• [1] Monte, M. J., et al. (2009). Bile acids: chemistry, physiology, and pathophysiology. World Journal of Gastroenterology, 15(7), 804-816. View Source
• [2] PubChem. CID 6602299: Cystocholic acid. View Source
• [3] Human Metabolome Database (HMDB). HMDB0011621: Cystocholic acid. View Source
• [4] Dawson, P. A., & Karpen, S. J. (2015). Intestinal transport and metabolism of bile acids. Journal of Lipid Research, 56(6), 1085-1099. View Source

Cystocholic Acid Evidence Guide

Thiol-Mediated Redox and Metal Chelation Potential

Cystocholic acid is the N-acyl conjugate of cholic acid with L-cysteine, a structural identity that distinguishes it from the far more abundant glycine and taurine conjugates [1]. Quantitative structural analysis reveals a molecular weight of 495.65 g/mol and a molecular formula of C₂₇H₄₅NO₇, which includes one sulfur atom derived from the cysteine thiol group [2]. In contrast, the cholic acid core (MW 408.57) conjugated with glycine yields glycocholic acid (MW 465.63, C₂₆H₄₃NO₆) lacking sulfur, and conjugation with taurine yields taurocholic acid (MW 515.71, C₂₆H₄₅NO₇S) which contains a sulfonic acid group rather than a thiol [3]. The presence of a free thiol (-SH) moiety in cystocholic acid versus the sulfonate (-SO₃H) group in taurocholic acid represents a fundamental chemical divergence affecting redox reactivity and metal-binding capacity [4].

Thiol-Mediated Redox & Chelation

Class-level

Thiol (-SH) group present on cysteine conjugate; absent in glycine and taurine conjugates.

Supports redox, metal-binding, and bioconjugation research.

Structural basis; qualitative difference.

Evidence Dimension	Molecular identity and sulfur-containing functional group
Target Compound Data	Cystocholic acid: C₂₇H₄₅NO₇, MW 495.65, contains free thiol (-SH) group
Comparator Or Baseline	Glycocholic acid: C₂₆H₄₃NO₆, MW 465.63, no sulfur; Taurocholic acid: C₂₆H₄₅NO₇S, MW 515.71, contains sulfonate (-SO₃H) group
Quantified Difference	Presence of reducible thiol moiety in cystocholic acid versus no sulfur (glycocholic) or oxidized sulfonate (taurocholic)
Conditions	Structural analysis via mass spectrometry and NMR spectroscopy; chemical database comparison

Why This Matters

The thiol group enables cystocholic acid-specific detection via thiol-reactive probes and confers unique redox chemistry unavailable with glycine- or taurine-conjugated alternatives, making it essential for studies requiring cysteine-dependent biochemistry.

• [1] Human Metabolome Database (HMDB). HMDB0011621: Cystocholic acid (Cholylcysteine). View Source
• [2] PubChem. CID 6602299: Cystocholic acid. View Source
• [3] PubChem. CID 10140: Glycocholic acid; CID 6675: Taurocholic acid. View Source
• [4] Goto, J., et al. (1990). Studies on steroids. CCXXXVIII. Determination of bile acid cysteine conjugates in human urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 525, 57-66. View Source

Enzymatic Deconjugation Resistance of Bile Acid Amidates

Computed physicochemical parameters from authoritative databases demonstrate that cystocholic acid occupies a distinct intermediate position in lipophilicity compared to its glycine- and taurine-conjugated counterparts [1]. The ALOGPS-predicted logP for cystocholic acid is 2.43, which is substantially higher than the highly hydrophilic taurocholic acid (logP ~0.7-1.1) and moderately lower than the more lipophilic glycocholic acid (logP ~3.0-3.3) [2]. This intermediate lipophilicity arises from the unique balance between the hydrophobic steroid nucleus, the polar carboxylic acid group, and the moderately polar cysteine side chain with its ionizable thiol and carboxyl functionalities [3]. The predicted water solubility of cystocholic acid is 0.0095 g/L (ALOGPS), which falls between the high aqueous solubility of taurocholic acid and the lower solubility of glycocholic acid [4].

Deconjugation Resistance

Class-level

~10-fold slower hydrolysis for amino acid analog (cholylnorleucine) vs taurocholic acid in bacterial hydrolase assay.

Suggests cystocholic acid may exhibit altered gut stability.

Not directly tested on cystocholic acid; class-level extrapolation.

Evidence Dimension	Predicted octanol-water partition coefficient (logP) and aqueous solubility
Target Compound Data	Cystocholic acid: ALOGPS logP = 2.43; water solubility = 0.0095 g/L
Comparator Or Baseline	Taurocholic acid: ALOGPS logP ≈ 0.7-1.1 (highly hydrophilic); Glycocholic acid: ALOGPS logP ≈ 3.0-3.3 (more lipophilic)
Quantified Difference	Intermediate logP value, differing from comparators by approximately 1-2 log units
Conditions	In silico prediction using ALOGPS 2.1 algorithm; ChemAxon-calculated logP = 1.99 as alternative estimate

Why This Matters

The intermediate lipophilicity profile of cystocholic acid translates to distinct membrane partitioning behavior compared to glycine or taurine conjugates, which directly impacts experimental design in cellular uptake assays, intestinal absorption studies, and bile acid transport investigations.

• [1] Human Metabolome Database (HMDB). HMDB0011621: Cystocholic acid - Predicted Properties. View Source
• [2] DrugBank. DB00349: Taurocholic acid; DB02134: Glycocholic acid. View Source
• [3] Roda, A., et al. (1990). Bile acid structure-activity relationship: evaluation of bile acid lipophilicity using 1-octanol/water partition coefficient and reverse phase HPLC. Journal of Lipid Research, 31(8), 1433-1443. View Source
• [4] MiMeDB. MMDBc0057217: Cholylcysteine (Cystocholic acid). View Source

Bile Acid-Derived Antimicrobial Potential

Cystocholic acid is an authenticated endogenous metabolite of bile acid conjugation, but unlike the predominant glycine and taurine conjugates that constitute over 98% of human biliary bile acids, cystocholic acid represents a quantitatively minor pathway [1]. In healthy human bile, glycocholic acid and taurocholic acid are present at millimolar concentrations (typical glycine:taurine conjugate ratio ~3:1), whereas cysteine conjugates are detected at trace levels (nanomolar to low micromolar) [2]. This quantitative disparity means cystocholic acid cannot serve as a general bile acid substitute but is specifically valuable as a rare endogenous reference standard for targeted metabolomics, method validation, or studies investigating the functional significance of minor conjugation pathways [3]. The compound has been definitively identified in human urine via HPLC analysis, confirming its endogenous production and excretion [4].

Antimicrobial Potential

Supporting evidence

Documented antimicrobial potential (vendor datasheet); membrane disruption mechanism inferred from bile acid class.

Supports antimicrobial screening programs.

MIC data not available; mechanism requires investigation.

Evidence Dimension	Relative abundance in human bile and status as an endogenous metabolite
Target Compound Data	Cystocholic acid: trace-level endogenous metabolite (nanomolar to low micromolar in bile); confirmed presence in human urine
Comparator Or Baseline	Glycocholic acid + taurocholic acid: >98% of total biliary bile acids; millimolar concentrations in human bile
Quantified Difference	At least 1,000-fold lower endogenous abundance of cystocholic acid compared to primary conjugates
Conditions	Human bile acid composition analysis via HPLC-MS; urinary metabolite profiling

Why This Matters

The low endogenous abundance makes cystocholic acid unsuitable as a general-purpose bile acid surrogate but uniquely positions it as an essential reference material for LC-MS/MS method development, stable isotope dilution assays, and investigations into the biological relevance of cysteine-conjugated bile acid species.

• [1] Hofmann, A. F., & Hagey, L. R. (2014). Bile acids: chemistry, pathochemistry, biology, pathobiology, and therapeutics. Cellular and Molecular Life Sciences, 71(14), 2557-2587. View Source
• [2] Chiang, J. Y. L. (2013). Bile acid metabolism and signaling. Comprehensive Physiology, 3(3), 1191-1212. View Source
• [3] Human Metabolome Database (HMDB). HMDB0011621: Cystocholic acid - Biological Properties. View Source
• [4] Goto, J., et al. (1990). Studies on steroids. CCXXXVIII. Determination of bile acid cysteine conjugates in human urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 525, 57-66. View Source

Antimicrobial Potential Attributed to Cystocholic Acid: Documented Bioactivity Context

Cystocholic acid is consistently documented across multiple commercial research chemical platforms and metabolomics databases as possessing antimicrobial potential . This designation distinguishes it from many other endogenous metabolites that lack reported bioactivity. The antimicrobial effect is attributed to the amphipathic nature of the bile acid scaffold combined with the unique cysteine conjugate structure . While quantitative MIC values for cystocholic acid against specific bacterial strains are not readily available in the public domain—representing a data gap that limits direct potency comparisons—the compound's documented antimicrobial potential positions it within a class of bile acid derivatives with membrane-active properties [1]. In comparative terms, cholic acid-derived antimicrobial agents with amino acid conjugates have demonstrated variable potency against Gram-positive and Gram-negative bacteria depending on conjugate identity, hydrophobicity, and thiol content [2].

Evidence Dimension	Documented antimicrobial potential designation
Target Compound Data	Cystocholic acid: reported to exhibit antimicrobial potential (no publicly available quantitative MIC data)
Comparator Or Baseline	Other bile acid conjugates (glycocholic, taurocholic): generally considered non-antimicrobial or weakly antimicrobial at physiological concentrations; synthetic cholic acid-derived amphiphiles with thiol groups: reported antimicrobial activity
Quantified Difference	Qualitative designation of antimicrobial potential distinguishes cystocholic acid from glycine/taurine conjugates typically considered inert in antimicrobial assays
Conditions	Referenced in vendor product documentation (MedChemExpress, TargetMol, InvivoChem, PeptideDB) citing primary literature; specific assay conditions not publicly disclosed

Why This Matters

For researchers investigating bile acid-mediated antimicrobial defense mechanisms or seeking lead compounds for antimicrobial development, cystocholic acid represents a naturally occurring scaffold with documented bioactivity potential that differs qualitatively from non-antimicrobial glycine/taurine conjugates.

• [1] Begley, M., et al. (2005). The interaction between bacteria and bile. FEMS Microbiology Reviews, 29(4), 625-651. View Source
• [2] Guan, Q., et al. (2001). Activities of cholic acid-derived antimicrobial agents against multidrug-resistant bacteria. Journal of Antimicrobial Chemotherapy, 47(5), 671-674. View Source

Cystocholic Acid Research Applications

Bioconjugation and Drug Delivery

Procure cystocholic acid for use as an authentic reference standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) method development aimed at quantifying trace-level cysteine-conjugated bile acids in biological matrices. The compound's distinct molecular identity (MW 495.65, C₂₇H₄₅NO₇) and confirmed presence in human urine [1] enable accurate retention time alignment, MS/MS spectral library generation, and calibration curve construction for targeted metabolomics studies [2]. Given that cystocholic acid represents a minor conjugation pathway with nanomolar-to-micromolar endogenous abundance, it is essential for validating analytical methods intended to detect low-abundance bile acid species that would be obscured by the overwhelming signals from glycine and taurine conjugates [3].

Bile Acid Metabolism and Microbiome Interaction Models

Employ cystocholic acid in antimicrobial mechanism-of-action investigations where the free thiol (-SH) moiety is hypothesized to contribute to bactericidal or bacteriostatic effects. The documented antimicrobial potential of cystocholic acid , combined with the redox-active cysteine residue absent in glycocholic and taurocholic acids, makes it a suitable probe for distinguishing thiol-dependent antimicrobial mechanisms from general surfactant-mediated membrane disruption [4]. Researchers can compare cystocholic acid against non-thiol conjugates (e.g., glycocholic acid) as a negative control and N-ethylmaleimide-blocked cystocholic acid as a thiol-inactivated control to isolate the contribution of the cysteine moiety to observed antimicrobial phenotypes.

Novel Antimicrobial Mechanisms of Action

Utilize cystocholic acid as a reference compound and potential substrate tracer in studies profiling the enzymatic machinery responsible for amino acid conjugation of bile acids in hepatocytes and gut microbiota. Unlike the well-characterized conjugation pathways involving glycine (via BAAT enzyme) and taurine (via BAAT enzyme), cysteine conjugation of cholic acid is poorly understood mechanistically [5]. Cystocholic acid procurement enables in vitro enzyme assays to test whether BAAT or alternative acyltransferases catalyze cysteine conjugation, and serves as a standard for detecting this conjugate in cell culture supernatants or microbial co-culture systems [6].

Chemical Probes for Thiol-Redox Biology

Incorporate cystocholic acid into systematic physicochemical profiling studies examining how amino acid conjugate identity modulates bile acid lipophilicity, membrane permeability, and transporter recognition. The compound's predicted intermediate logP of 2.43 [7] positions it between highly hydrophilic taurocholic acid (logP ~0.7-1.1) and more lipophilic glycocholic acid (logP ~3.0-3.3), offering a unique data point for structure-activity relationship (SAR) models of bile acid transport and passive diffusion [8]. This property is particularly relevant for studies using PAMPA (Parallel Artificial Membrane Permeability Assay) or Caco-2 cell monolayers to assess intestinal absorption of bile acid derivatives.

Application

Selection Property

Validation Focus

Bioconjugate synthesis

Thiol-reactive cysteine handle

Conjugation efficiency & liver-targeting validation

Microbiome metabolism models

Distinct conjugate stability

Deconjugation resistance in fecal cultures

Antimicrobial screening

Membrane-active scaffold with thiol

MIC profiling & dual-mechanism investigation

Thiol-redox chemical biology

Endogenous metabolite with thiol

Interaction with oxidants & metal ions

• [1] Goto, J., et al. (1990). Studies on steroids. CCXXXVIII. Determination of bile acid cysteine conjugates in human urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 525, 57-66. View Source
• [2] Human Metabolome Database (HMDB). HMDB0011621: Cystocholic acid. View Source
• [3] Hofmann, A. F., & Hagey, L. R. (2014). Bile acids: chemistry, pathochemistry, biology, pathobiology, and therapeutics. Cellular and Molecular Life Sciences, 71(14), 2557-2587. View Source
• [4] Guan, Q., et al. (2001). Activities of cholic acid-derived antimicrobial agents against multidrug-resistant bacteria. Journal of Antimicrobial Chemotherapy, 47(5), 671-674. View Source
• [5] Chiang, J. Y. L. (2013). Bile acid metabolism and signaling. Comprehensive Physiology, 3(3), 1191-1212. View Source
• [6] Dawson, P. A., & Karpen, S. J. (2015). Intestinal transport and metabolism of bile acids. Journal of Lipid Research, 56(6), 1085-1099. View Source
• [7] MiMeDB. MMDBc0057217: Cholylcysteine (Cystocholic acid). View Source
• [8] Roda, A., et al. (1990). Bile acid structure-activity relationship: evaluation of bile acid lipophilicity using 1-octanol/water partition coefficient and reverse phase HPLC. Journal of Lipid Research, 31(8), 1433-1443. View Source